Cas no 1865160-09-3 (2-Hydroxy-3-(5-methylthiophen-3-yl)propanoic acid)

• Product Name: 2-Hydroxy-3-(5-methylthiophen-3-yl)propanoic acid
• CAS No: 1865160-09-3
• MF: C₈H₁₀O₃S
• MW: 186.228201389313
• CID: 5742706
• PubChem ID: 130558396
• Update Time: 2025-05-21

2-Hydroxy-3-(5-methylthiophen-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1865160-09-3
• 2-Hydroxy-3-(5-methylthiophen-3-yl)propanoic acid
• EN300-1451908
• 2-Hydroxy-3-(5-methylthiophen-3-yl)propanoicacid

• Inchi： 1S/C8H10O3S/c1-5-2-6(4-12-5)3-7(9)8(10)11/h2,4,7,9H,3H2,1H3,(H,10,11)
• InChI Key： HRROHPFIKDWCPD-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C)CC(C(=O)O)O

Computed Properties

• Exact Mass: 186.03506535g/mol
• Monoisotopic Mass: 186.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 85.8Ų

Additional information on 2-Hydroxy-3-(5-methylthiophen-3-yl)propanoic acid

2-Hydroxy-3-(5-Methylthiophen-3-Yl)Propanoic Acid: A Comprehensive Overview

2-Hydroxy-3-(5-methylthiophen-3-yl)propanoic acid, also known by its CAS number CAS No. 1865160-09-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent advancements associated with this compound.

The molecular structure of 2-Hydroxy-3-(5-methylthiophen-3-yl)propanoic acid is characterized by a thiophene ring substituted with a methyl group at position 5 and a propanoic acid moiety at position 3. The hydroxyl group at position 2 adds to the compound's complexity and functional diversity. This structure endows the molecule with unique electronic properties, making it a valuable substrate for various chemical transformations.

Recent studies have highlighted the potential of CAS No. 1865160-09-3 in the development of bioactive compounds. Researchers have explored its role as a precursor in the synthesis of novel pharmaceutical agents, particularly in the context of anti-inflammatory and antioxidant therapies. The thiophene ring, being an aromatic heterocycle, contributes significantly to the compound's stability and reactivity, making it an attractive candidate for further exploration in medicinal chemistry.

The synthesis of 2-Hydroxy-3-(5-methylthiophen-3-yl)propanoic acid involves a multi-step process that typically begins with the preparation of the thiophene derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These methods often utilize transition metal catalysts or enzymatic approaches, reflecting the growing trend toward sustainable chemical processes.

In terms of biological activity, CAS No. 1865160-09-3 has shown promising results in preclinical studies. It exhibits moderate anti-inflammatory effects, which are attributed to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, its antioxidant properties make it a potential candidate for combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions.

The application of computational chemistry techniques has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed potential binding interactions with target proteins, providing insights into its mechanism of action. These findings underscore the importance of computational tools in modern drug discovery pipelines.

In conclusion, 2-Hydroxy-3-(5-methylthiophen-3-yl)propanoic acid, identified by its CAS number CAS No. 1865160-09-3, represents a versatile compound with diverse applications in both academic research and industrial settings. Its unique structure, coupled with recent advances in synthesis and biological evaluation, positions it as a key player in the development of innovative therapeutic agents and advanced materials.